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Compound of Interest

Compound Name: Cadmium-109

Cat. No.: B087968 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear decay of Cadmium-
109 (¹⁰⁹Cd) to its daughter isomer, Silver-109m (¹⁰⁹ᵐAg), via electron capture. The document

details the decay characteristics, associated emissions, experimental measurement protocols,

and key applications relevant to research and pharmaceutical development.

Nuclear Decay Characteristics
Cadmium-109 is a synthetic radioisotope that decays exclusively through electron capture

(EC) with a half-life of approximately 462 days.[1][2][3] In this process, the proton-rich nucleus

of a ¹⁰⁹Cd atom captures one of its own inner atomic electrons, typically from the K or L shell.[4]

[5] This capture initiates the transformation of a nuclear proton into a neutron, accompanied by

the emission of an electron neutrino (νₑ).[4][6] The decay reduces the atomic number by one,

transmuting Cadmium (Z=48) into Silver (Z=47), while the mass number remains unchanged at

109.[5]

The decay of ¹⁰⁹Cd proceeds with a Q-value (total energy released) of 215.5 keV and leads

100% of the time to the metastable first excited state of Silver-109, known as ¹⁰⁹ᵐAg, which has

an energy of 88.0341 keV above the ground state.[1][7] This isomeric state subsequently de-

excites to the stable ¹⁰⁹Ag ground state with a half-life of 39.6 seconds.[8]
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¹⁰⁹Cd (Z=48)
T½ = 462 d
Jπ = 5/2+

¹⁰⁹ᵐAg (Z=47)
E = 88.03 keV
T½ = 39.6 s
Jπ = 7/2+

 100% Electron Capture
 QEC = 215.5 keV

¹⁰⁹Ag (ground state)
Jπ = 1/2-

 Isomeric Transition (IT)
 γ = 88.03 keV

Competing De-excitation Pathways

¹⁰⁹Cd Nucleus Captures K-shell Electron Vacancy in K-shell of Silver AtomEC Decay

X-ray Fluorescence
(L→K transition)

Auger Effect
(L→K transition energy ejects another L electron)

Emitted Ag Kα X-ray
(~22.1 keV)

Emitted Auger Electron
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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